Cas no 2172607-73-5 (4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-enoic acid)

• Product Name: 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-enoic acid
• CAS No: 2172607-73-5
• MF: C₂₅H₂₃N₃O₅S
• MW: 477.53222489357
• CID: 6082628
• PubChem ID: 165543874
• Update Time: 2025-05-20

4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-enoic acid
• 4-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)but-2-enoic acid
• 2172607-73-5
• EN300-1480409

• Inchi： 1S/C25H23N3O5S/c29-23(30)10-5-12-26-24(31)21-15-34-22(28-21)11-13-27-25(32)33-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-10,15,20H,11-14H2,(H,26,31)(H,27,32)(H,29,30)/b10-5+
• InChI Key： OZMCJAGVLGGWGU-BJMVGYQFSA-N
• SMILES： S1C=C(C(NC/C=C/C(=O)O)=O)N=C1CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.13584202g/mol
• Monoisotopic Mass: 477.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 146Ų

Additional information on 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-enoic acid

Research Brief on 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-enoic acid (CAS: 2172607-73-5)

In recent years, the compound 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-enoic acid (CAS: 2172607-73-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and fluorenylmethoxycarbonyl (Fmoc) functionalities, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The following research brief synthesizes the latest findings related to this compound, highlighting its structural properties, synthetic pathways, and biological relevance.

The structural complexity of 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-enoic acid makes it a promising candidate for the development of novel bioactive molecules. Recent studies have focused on its role as a building block in peptide coupling reactions, leveraging the Fmoc-protected amine group for solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and reduced side reactions when incorporating this compound into peptide chains, particularly in the synthesis of thiazole-containing peptides, which are known for their antimicrobial and anticancer properties.

In addition to its utility in peptide synthesis, this compound has been investigated for its potential as a small-molecule inhibitor in various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to modulate protein-protein interactions (PPIs) involving thiazole-binding domains. The study utilized molecular docking and in vitro assays to confirm the compound's affinity for specific protein targets, suggesting its applicability in designing PPI inhibitors for therapeutic interventions.

Another area of interest is the compound's role in prodrug development. The presence of the but-2-enoic acid moiety allows for further functionalization, enabling the design of prodrugs with enhanced bioavailability. Recent preclinical studies have explored its conjugation with anticancer agents, resulting in prodrugs that exhibit selective activation in tumor microenvironments. These findings underscore the versatility of 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-enoic acid as a multifunctional scaffold in medicinal chemistry.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Researchers have noted issues related to its solubility and metabolic stability, which are critical for translational applications. Ongoing efforts are focused on structural modifications, such as the introduction of hydrophilic groups or the use of nanoparticle-based delivery systems, to address these limitations.

In conclusion, 4-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)but-2-enoic acid represents a valuable tool in chemical biology and drug discovery. Its dual functionality as a peptide coupling agent and a small-molecule modulator positions it at the forefront of innovative therapeutic strategies. Future research should prioritize the optimization of its physicochemical properties and the exploration of its therapeutic potential in disease models.